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Compound of Interest

Compound Name: Quinoline;sulfate

Cat. No.: B11825766 Get Quote

Essential Safety and Handling Guide for
Quinoline Sulfate
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of Quinoline sulfate in a laboratory setting. It is intended for

researchers, scientists, and professionals in drug development to ensure safe and compliant

laboratory practices.

Physical and Chemical Properties
Quinoline sulfate is a white to grayish-white or light brown crystalline powder that is sensitive to

light.[1] It is slightly soluble in water and behaves as an acid in aqueous solutions.[1]

Property Value

Molecular Formula C₉H₉NO₄S

Molecular Weight 227.24 g/mol [2]

Appearance
White to grayish-white or light brown crystalline

powder.[1]

Solubility in Water Slightly soluble.[1]

pH Solutions have a pH of less than 7.0.[1]
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Personal Protective Equipment (PPE)
To ensure the safety of personnel, the following personal protective equipment must be worn

when handling Quinoline sulfate:

PPE Category Specific Requirements

Eye Protection

Wear appropriate protective eyeglasses or

chemical safety goggles that meet OSHA's eye

and face protection regulations in 29 CFR

1910.133 or European Standard EN166.

Hand Protection
Wear appropriate protective gloves to prevent

skin exposure.

Skin and Body

Wear appropriate protective clothing to prevent

skin exposure. If Tyvek-type disposable

protective clothing is not worn, wear disposable

Tyvek-type sleeves taped to your gloves.[1]

Respiratory

A respiratory protection program that meets

OSHA's 29 CFR 1910.134 and ANSI Z88.2

requirements or European Standard EN 149

must be followed whenever workplace

conditions warrant a respirator.

Handling and Storage
Proper handling and storage procedures are critical to maintaining the integrity of Quinoline

sulfate and ensuring a safe laboratory environment.

Handling:

Wash hands thoroughly after handling.

Use with adequate ventilation to keep airborne concentrations low.

Minimize dust generation and accumulation.
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Avoid contact with skin and eyes.

Keep the container tightly closed when not in use.

Do not ingest or inhale.

Wash clothing before reuse.

Storage:

Store in a tightly closed container.

Protect this material from exposure to light.

Store in a refrigerator.[1]

Store in a cool, dry area away from incompatible substances.

Facilities storing or utilizing this material should be equipped with an eyewash facility and a

safety shower.

Emergency Procedures
Immediate and appropriate responses to emergencies can significantly mitigate risks.

First Aid:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Get medical aid immediately.

Skin Contact: Get medical aid. Immediately flood affected skin with water while removing and

isolating all contaminated clothing.[1] Gently wash all affected skin areas thoroughly with

soap and water.[1]

Ingestion: Call a poison control center. If swallowed, do not induce vomiting unless directed

to do so by medical personnel. Never give anything by mouth to an unconscious person. Get

medical aid.
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Inhalation: Get medical aid immediately. Remove from exposure and move to fresh air

immediately. If breathing is difficult, give oxygen. If breathing has ceased, apply artificial

respiration.

Spill Response: In the event of a small spill:

Dampen the solid spill material with water.[1]

Transfer the dampened material to a suitable container.[1]

Use absorbent paper dampened with water to pick up any remaining material.[1]

Seal your contaminated clothing and the absorbent paper in a vapor-tight plastic bag for

eventual disposal.[1]

Wash all contaminated surfaces with a soap and water solution.[1]

Do not reenter the contaminated area until the Safety Officer or other responsible person has

verified that the area has been properly cleaned.[1]

Disposal Plan
All waste materials containing Quinoline sulfate must be handled as hazardous waste.

Waste Collection:

Collect waste in a suitable, closed, and properly labeled container.

Store waste containers in a designated and secure area.

Disposal Procedure:

Contact a licensed professional waste disposal service to arrange for the disposal of this

material.

Dispose of empty containers as unused product.

Do not dispose of Quinoline sulfate down the drain or in the regular trash.
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Workflow for Handling and Disposal of Quinoline
Sulfate

Handling Protocol

Emergency Response Disposal Protocol

Start Handling Quinoline Sulfate

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Step 1

Handle in a well-ventilated area.
Minimize dust generation.

Step 2

Store in a cool, dry, light-protected area
in a tightly sealed container.

Step 3

Spill Occurs

Potential Incident

Personnel Exposure

Potential Incident

Completion of Use

Normal Workflow

Follow Spill Response Protocol:
1. Dampen with water

2. Collect material
3. Clean area

Administer First Aid:
- Eye: Flush with water

- Skin: Wash with soap & water
- Inhalation: Move to fresh air
- Ingestion: Seek medical aid

Seek Immediate Medical Attention

Collect waste in a labeled,
sealed hazardous waste container.

Store waste in a designated area.

Arrange for professional
waste disposal.

End of Lifecycle
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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